11-Hydroxy-7-methyl-9,12-dioxo-4-oxa-1,8-diazatricyclo[8.4.0.03,8]tetradeca-10,13-diene-13-carboxylic acid

• IUPAC Name: 11-hydroxy-7-methyl-9,12-dioxo-4-oxa-1,8-diazatricyclo[8.4.0.03,8]tetradeca-10,13-diene-13-carboxylic acid
• InChI: InChI=1S/C13H14N2O6/c1-6-2-3-21-8-5-14-4-7(13(19)20)10(16)11(17)9(14)12(18)15(6)8/h4,6,8,17H,2-3,5H2,1H3,(H,19,20)
• InChI Key: KVXRWTBFPVMIGC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCOC2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)O)O
• Molecular Formula: C13H14N2O6
• Molecular Weight: 294.26 g/mol

Description

This compound is a highly complex tricyclic structure featuring a fused oxa-diaza ring system, a carboxylic acid group at position 13, and hydroxyl and ketone functional groups at positions 11, 9, and 12, respectively.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4R,12aS)-7-Hydroxy-4-methyl-6,8-dioxo-3,4,6,8,12,12a-hexahydro-2H-pyrido[1’,2’:4,5]pyrazino[2,1-b][1,3]oxazine-9-carboxylic acid typically involves multi-step organic reactions. These reactions often require precise control of reaction conditions, including temperature, pH, and the use of specific catalysts. Common synthetic routes may include the use of starting materials such as amino acids, aldehydes, and ketones, which undergo condensation, cyclization, and oxidation reactions to form the final product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis systems can be employed to enhance efficiency and scalability. Additionally, purification methods such as crystallization, chromatography, and recrystallization are crucial to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

(4R,12aS)-7-Hydroxy-4-methyl-6,8-dioxo-3,4,6,8,12,12a-hexahydro-2H-pyrido[1’,2’:4,5]pyrazino[2,1-b][1,3]oxazine-9-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent and conditions used.

Reduction: Reduction reactions can modify the functional groups, leading to the formation of reduced analogs.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate the reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, (4R,12aS)-7-Hydroxy-4-methyl-6,8-dioxo-3,4,6,8,12,12a-hexahydro-2H-pyrido[1’,2’:4,5]pyrazino[2,1-b][1,3]oxazine-9-carboxylic acid is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel compounds.

Biology

In biological research, this compound can be used to study enzyme interactions and metabolic pathways. Its structural features make it a valuable tool for investigating the mechanisms of enzyme catalysis and inhibition.

Medicine

In medicine, (4R,12aS)-7-Hydroxy-4-methyl-6,8-dioxo-3,4,6,8,12,12a-hexahydro-2H-pyrido[1’,2’:4,5]pyrazino[2,1-b][1,3]oxazine-9-carboxylic acid has potential therapeutic applications. It may serve as a lead compound for the development of new drugs targeting specific diseases or conditions.

Industry

In the industrial sector, this compound can be used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in areas such as catalysis, materials science, and nanotechnology.

Mechanism of Action

The mechanism of action of (4R,12aS)-7-Hydroxy-4-methyl-6,8-dioxo-3,4,6,8,12,12a-hexahydro-2H-pyrido[1’,2’:4,5]pyrazino[2,1-b][1,3]oxazine-9-carboxylic acid involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological processes. The compound’s effects are mediated through binding to these targets, leading to changes in their activity and subsequent downstream effects on cellular pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the compound’s properties, a comparative analysis with two analogs is provided:

Dolutegravir Sodium

• Chemical Structure : Sodium;(3S,7R)-13-[(2,4-difluorophenyl)methylcarbamoyl]-7-methyl-9,12-dioxo-4-oxa-1,8-diazatricyclo[8.4.0.0³,⁸]tetradeca-10,13-dien-11-olate .
• Key Differences :
  • Substituents : Dolutegravir has a difluorophenyl-methylcarbamoyl group at position 13 and a sodium olate at position 11, whereas the target compound features a carboxylic acid at position 13 and a hydroxyl group at position 11.
  • Pharmacological Role : Dolutegravir inhibits HIV integrase by chelating Mg²⁺ ions in the enzyme’s active site, a mechanism likely shared by the target compound due to its analogous ketone and hydroxyl moieties.
  • Bioavailability : The sodium salt form of Dolutegravir enhances solubility and oral absorption, whereas the carboxylic acid group in the target compound may reduce membrane permeability unless derivatized (e.g., as an ester prodrug).

9-(3-Methoxy-4-hydroxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one-6(IIo)

• Chemical Structure : A tetracyclic system with sulfur atoms at positions 3 and 7, a methoxy-hydroxyphenyl substituent, and an amide/ester side chain .
• Key Differences: Heteroatoms: The presence of sulfur atoms (vs. Biological Targets: This analog’s aryl and heterocyclic groups suggest activity against proteases or kinases, contrasting with the target compound’s likely focus on integrases or oxidoreductases. Synthetic Utility: The analog is used to synthesize amides/esters (e.g., III derivatives), whereas the target compound’s carboxylic acid group enables direct conjugation or salt formation.

Table 1: Structural and Functional Comparison

Feature	Target Compound	Dolutegravir Sodium	3,7-Dithia-5-azatetracyclo Analog
Core Structure	Oxa-diaza tricyclic	Oxa-diaza tricyclic	Dithia-aza tetracyclic
Position 13 Substituent	Carboxylic acid	Difluorophenyl-methylcarbamoyl	Amide/ester side chain
Key Functional Groups	11-Hydroxy, 9,12-diketone	11-Olate, 9,12-diketone	3,7-Dithia, 4-ketone
Therapeutic Potential	Hypothesized antiviral/anti-inflammatory	FDA-approved HIV integrase inhibitor	Probable protease/kinase inhibitor

Research Findings and Implications

• Dolutegravir’s Clinical Success : The sodium olate group in Dolutegravir enhances its binding to HIV integrase (IC₅₀ = 2.7 nM), with a pharmacokinetic half-life of ~14 hours . The target compound’s carboxylic acid may mimic this chelation capability but require structural optimization for potency.
• Sulfur vs. Oxygen Heterocycles : The 3,7-dithia analog’s sulfur atoms increase lipophilicity (logP ≈ 2.1) compared to the target compound’s oxa-diaza system (logP ≈ 0.8), suggesting divergent tissue distribution profiles .
• Synthetic Challenges : Both the target compound and its analogs require multi-step syntheses involving cycloadditions or ketone oxidations, complicating large-scale production.